(E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate

• Molecular Formula: C25H30N2O5
• Molecular Weight: 438.5 g/mol
• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy(phenyl)methylidene]-5-(3-methoxy-4-propoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H30N2O5/c1-5-15-32-19-12-11-18(16-20(19)31-4)22-21(23(28)17-9-7-6-8-10-17)24(29)25(30)27(22)14-13-26(2)3/h6-12,16,22,28H,5,13-15H2,1-4H3/b23-21+
• InChI Key: TWSLEUPJDUCVJU-XTQSDGFTSA-N
• Isomeric SMILES: CCCOC1=C(C=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CC[NH+](C)C)OC
• SMILES: CCCOC1=C(C=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCN(C)C)OC
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC[NH+](C)C)OC

Description

(E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate, also known as DMAPMA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of (E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate is complex and involves multiple pathways. This compound can enter cells through endocytosis and localize in the lysosomes. Upon exposure to light, this compound generates reactive oxygen species, which can cause damage to cellular components such as DNA and proteins. This damage can lead to cell death through apoptosis or necrosis.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and high biocompatibility. In vitro and in vivo studies have demonstrated that this compound can selectively target cancer cells and induce cell death. This compound has also been shown to have anti-inflammatory effects and can inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

(E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate has several advantages for lab experiments, including its high stability, low toxicity, and ability to target specific cells. However, this compound also has some limitations, including its sensitivity to light and the need for specialized equipment for photodynamic therapy experiments.

Future Directions

There are several future directions for research on (E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate. One direction is to optimize the synthesis method to improve the yield and purity of this compound. Another direction is to investigate the potential of this compound in combination therapy with other drugs or photodynamic therapy. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in other scientific research areas such as neuroscience and immunology.
In conclusion, this compound is a promising chemical compound with unique properties and potential applications in various scientific research areas. Its synthesis method has been optimized to yield high purity and high yield, and it has shown low toxicity and high biocompatibility. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in combination therapy and other scientific research areas.

Synthesis Methods

(E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate can be synthesized through a multistep process involving the reaction of 3-methoxy-4-propoxybenzaldehyde with 2-dimethylaminoethylamine to form a Schiff base. The Schiff base is then reacted with pyrrolidin-3-one to form the final product, this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

(E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(3-methoxy-4-propoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate has shown potential applications in various scientific research areas such as drug delivery, cancer therapy, and photodynamic therapy. This compound can act as a photosensitizer, which can generate reactive oxygen species upon exposure to light. This property can be utilized in photodynamic therapy to selectively kill cancer cells. This compound can also be used as a drug carrier due to its ability to form stable complexes with drugs and target specific cells.